Cas no 1619-62-1 (Diethyl dimethylmalonate)

Diethyl dimethylmalonate Properties

Names and Identifiers

• Diethyl 2,2-dimethylmalonate
• 2,2-dimethyl-malonicaciddiethylester
• Malonic acid, dimethyl-, diethyl ester
• Dimethylmalonic Acid Diethyl Ester
• 2,2-Dimethylpropanedioic acid diethyl ester
• Propanedioic acid, 2,2-diMethyl-, 1,3-diethyl ester
• Diethyl dimethylmalonate
• diethyl 2,2-dimethylpropanedioate
• NSC 28462
• Diethyledimethylmalonate
• DIETHYL DIMETHYLMALONATE-12
• Diethyl dimethylmalonate,97%
• Diethyl dimethylmalonate 97%
• Diethyl diMethylMalonate, 97% 10GR
• Propanedioic acid, dimethyl-, diethyl ester
• Diethyldimethylmalonate
• Diethyl Dimethyl Malonate
• Diethyl dimethylmalonate, 97%
• UELKSYXXNGHTSE-UHFFFAOYSA-N
• 2,2-Dimethyl-malonic acid diethyl ester
• zlchem 328
• PubChem16321
• Diethyl dimethylpropanedioate
• diethyl 2,2-dimethyl-malonate
• Diethyl 2,2-dimethylmalo
• +Expand

• MDL： MFCD00009128
• InChIKey： UELKSYXXNGHTSE-UHFFFAOYSA-N
• Inchi： 1S/C9H16O4/c1-5-12-7(10)9(3,4)8(11)13-6-2/h5-6H2,1-4H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C(C(=O)OC([H])([H])C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 188.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.13880
• PSA: 52.60000
• Refractive Index: n20/D 1.412(lit.)
• Boiling Point: 192 °C(lit.)
• Melting Point: -30.4°C
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 0.991 g/mL at 25 °C(lit.)

Diethyl dimethylmalonate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-52/53
• Signal Word：Warning

Diethyl dimethylmalonate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%